Cas no 118270-30-7 (4-Morpholineethanamine,N-(4,6-diphenyl-3-pyridazinyl)-)

4-Morpholineethanamine,N-(4,6-diphenyl-3-pyridazinyl)- structure
118270-30-7 structure
Product Name:4-Morpholineethanamine,N-(4,6-diphenyl-3-pyridazinyl)-
CAS No:118270-30-7
MF:C22H24N4O
MW:360.452164649963
CID:177192
PubChem ID:6410811
Update Time:2025-04-19

4-Morpholineethanamine,N-(4,6-diphenyl-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholineethanamine,N-(4,6-diphenyl-3-pyridazinyl)-
    • N-(2-morpholin-4-ylethyl)-4,6-diphenylpyridazin-3-amine
    • N-[2-(morpholin-4-yl)ethyl]-4,6-diphenylpyridazin-3-amine
    • CHEMBL541356
    • 118270-30-7
    • CHEMBL356224
    • N-(2-Morpholinoethyl)-4,6-diphenylpyridazin-3-amine
    • (4,6-Diphenyl-pyridazin-3-yl)-(2-morpholin-4-yl-ethyl)-amine; hydrochloride
    • 4-Morpholineethanamine, N-(4,6-diphenyl-3-pyridazinyl)-
    • N-(4,6-Diphenyl-3-pyridazinyl)-4-morpholineethanamine
    • SCHEMBL1752978
    • BDBM50074285
    • DTXSID20152090
    • BRN 4209696
    • Inchi: 1S/C22H24N4O/c1-3-7-18(8-4-1)20-17-21(19-9-5-2-6-10-19)24-25-22(20)23-11-12-26-13-15-27-16-14-26/h1-10,17H,11-16H2,(H,23,25)
    • InChI Key: VFDGPNZXYGOKDB-UHFFFAOYSA-N
    • SMILES: O1CCN(CCNC2=C(C=C(C3C=CC=CC=3)N=N2)C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 360.19522
  • Monoisotopic Mass: 360.195011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 50.3

Experimental Properties

  • Density: 1.174
  • Boiling Point: 611.1°Cat760mmHg
  • Flash Point: 323.4°C
  • Refractive Index: 1.617
  • PSA: 50.28
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